3-Fluoro-4-(pyridin-4-ylmethoxy)aniline dihydrochloride
Overview
Description
Scientific Research Applications
- FPTA and its derivatives have been investigated as inhibitors of c-Met kinase . Docking studies revealed their preferred active conformations within the kinase’s active site . These compounds may play a role in cancer therapy by targeting c-Met, a receptor tyrosine kinase involved in metastasis regulation.
- QSAR methods, such as CoMSIA and multiple linear regression (MLR) , have been employed to predict biological activities of FPTA derivatives. These models consider molecular features like steric, electrostatic, hydrophobic, and hydrogen bond-donor fields . Accurate QSAR models enhance drug design.
- FPTA contributes to the synthesis of fluoropyridines , a class of compounds with diverse applications. Fluorination at the 3-position enhances their reactivity and properties .
Kinase Inhibition Studies
Quantitative Structure–Activity Relationship (QSAR) Modeling
Fluorinated Pyridine Synthesis
Mechanism of Action
Target of Action
Similar compounds have been evaluated for antitumor activities , suggesting potential targets within cancer cell lines.
Mode of Action
Related compounds have shown significant anti-proliferation, anti-migration, and anti-invasion effects on certain cell lines , indicating a potential interaction with cellular growth and migration pathways.
Result of Action
Related compounds have demonstrated significant antitumor activities , suggesting potential cytotoxic effects.
properties
IUPAC Name |
3-fluoro-4-(pyridin-4-ylmethoxy)aniline;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O.2ClH/c13-11-7-10(14)1-2-12(11)16-8-9-3-5-15-6-4-9;;/h1-7H,8,14H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJROKVZSHWGTIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)F)OCC2=CC=NC=C2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13Cl2FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-4-(pyridin-4-ylmethoxy)aniline dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-butyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide](/img/structure/B2774655.png)
![Ethyl 1-((2-chlorophenyl)(2-(furan-2-yl)-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxylate](/img/structure/B2774658.png)
![2-(benzenesulfonyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide](/img/structure/B2774660.png)
![6-[(2-Methylpropan-2-yl)oxycarbonylamino]-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid](/img/structure/B2774663.png)
![N-(4-(3-(benzo[d][1,3]dioxol-5-ylamino)-3-oxopropyl)thiazol-2-yl)-4-chlorobenzamide](/img/structure/B2774675.png)
